Lipophilicity (XLogP3-AA) Elevation vs. Leucinol and N-Alkyl Analogs
The computed partition coefficient (XLogP3-AA) of 2-[(2-ethylbutyl)amino]-4-methylpentan-1-ol is 2.9, compared to 0.4 for the unsubstituted parent leucinol [1]. The N-ethyl analog is estimated at XLogP ~1.5 and the N-butyl analog at ~2.2 [2]. The branched 2-ethylbutyl group therefore delivers a 0.7 log-unit lipophilicity increase over the linear N-butyl variant and a 2.5 log-unit increase over the primary amine, placing the compound in an optimal logP window (2–3) for passive membrane permeation while maintaining aqueous solubility.
N-butyl analog (est.): 2.2
N-ethyl analog (est.): 1.5
| Evidence Dimension | Computed partition coefficient (XLogP3-AA) |
|---|---|
| Target Compound Data | 2.9 |
| Comparator Or Baseline | Leucinol (2-amino-4-methylpentan-1-ol): 0.4; N-ethyl analog (est.): 1.5; N-butyl analog (est.): 2.2 |
| Quantified Difference | +2.5 log units vs. leucinol; +0.7 log units vs. N-butyl analog |
| Conditions | PubChem XLogP3-AA algorithm v3.0; estimates based on atom-additive method for analogs |
Why This Matters
A logP of 2.9 meets the typical 1–3 range sought for CNS drug candidates and enhances membrane permeability relative to more polar analogs, directly influencing compound selection in medicinal chemistry campaigns.
- [1] PubChem. XLogP3-AA computed descriptor for CID 61239918 (2.9) and CID 111307 (leucinol, 0.4). View Source
- [2] ChemAxon/MarvinSketch predictions for N-ethyl and N-butyl leucinol analogs, consistent with fragment-based logP contributions. View Source
